Cas no 1261916-52-2 (2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid)

2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid structure
1261916-52-2 structure
Product Name:2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid
CAS No:1261916-52-2
MF:C14H7ClF4O2
MW:318.650797128677
MDL:MFCD18322509
CID:1219213
PubChem ID:53228328
Update Time:2025-04-20

2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid
    • 2-CHLORO-5-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
    • 2-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
    • DTXSID50691861
    • 4-Chloro-4'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • MFCD18322509
    • 1261916-52-2
    • MDL: MFCD18322509
    • Inchi: 1S/C14H7ClF4O2/c15-11-3-1-7(5-9(11)13(20)21)8-2-4-12(16)10(6-8)14(17,18)19/h1-6H,(H,20,21)
    • InChI Key: XJOFKCOIUFXVIK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=CC(=C(C(F)(F)F)C=1)F

Computed Properties

  • Exact Mass: 318.0070698g/mol
  • Monoisotopic Mass: 318.0070698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 37.3Ų

2-chloro-5-[4-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329786-5 g
2-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .
1261916-52-2 95%
5g
€1159.00 2023-04-26
abcr
AB329786-5g
2-Chloro-5-(4-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%; .
1261916-52-2 95%
5g
€1159.00 2025-04-21
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